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Compound of Interest

Compound Name: 2-Ethylhexanoyl! chloride

Cat. No.: B1329509

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
emergency procedures for 2-Ethylhexanoyl chloride (CAS No. 760-67-8). The information is
compiled and presented to ensure safe laboratory and manufacturing practices for
professionals in research and drug development.

Chemical Identification and Properties

2-Ethylhexanoyl chloride is a reactive acyl chloride used as an intermediate in the synthesis
of pharmaceuticals, agrochemicals, and organic peroxides.[1][2][3][4] Its high reactivity
necessitates strict adherence to safety protocols.

Table 1: Physical and Chemical Properties of 2-Ethylhexanoyl Chloride

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1329509?utm_src=pdf-interest
https://www.benchchem.com/product/b1329509?utm_src=pdf-body
https://www.benchchem.com/product/b1329509?utm_src=pdf-body
https://www.keshengchemical.com/fr/product/2-ethylhexanoyl-chloride/
https://www.guidechem.com/encyclopedia/2-ethylhexanoyl-chloride-dic6806.html
https://sincerechemical.com/chemical/2-ethylhexanoyl-chloride-cas-760-67-8
https://www.nbinno.com/article/fine-chemical-intermediates/understanding-properties-safety-2-ethylhexanoyl-chloride-chemical-synthesis
https://www.benchchem.com/product/b1329509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C8H15CIO [5]
Molecular Weight 162.66 g/mol [5]1[6]
CAS Number 760-67-8 [7]
EC Number 212-081-1 [7]
Appearance Colorless to light yellow liquid [8][9][10]
Odor Pungent, stinging [11[3119]
Boiling Point 163 - 167 °C (73 -75°C at 23 ]

hPa)
Melting Point <-75°C [319]
Flash Point 69 °C - 79 °C (closed cup) [316191[11]
Density 0.939 - 0.95 g/cm3 at 20-25 °C [3191[12]

Vapor Pressure

3 hPaat 20 °C

[9]

| Solubility | Decomposes/Hydrolyzes in water |[1][10][12] |

Hazard Identification and GHS Classification

2-Ethylhexanoyl chloride is classified as a hazardous substance. It is a combustible liquid

that is corrosive to metals and causes severe skin burns and eye damage.[8][13] It is also

harmful if swallowed, inhaled, or in contact with skin.[8][9][13]

Table 2: GHS Hazard Classification for 2-Ethylhexanoyl Chloride
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Hazard Class Category Hazard Statement

H290: May be corrosive to

Corrosive to Metals 1
metals.[2][8][13]
. H302: Harmful if swallowed.[7]
Acute Toxicity, Oral 4
[91[13]
. H312: Harmful in contact with
Acute Toxicity, Dermal 3,4 )
skin.[13][14]
o ) H330/H332: Fatal or harmful if
Acute Toxicity, Inhalation 2,4 )
inhaled.[7][9]]13]
H314: Causes severe skin
Skin Corrosion / Irritation 1B, 1C burns and eye damage.[7][8]
[91[13]
) H318: Causes serious eye
Serious Eye Damage 1
damage.[2][7][13]
i o H317: May cause an allergic
Skin Sensitization 1

skin reaction.[2][7][9]

| Flammable Liquids | 4 | H227: Combustible liquid.[8][14] |

Toxicological Data

Exposure to 2-Ethylhexanoyl chloride can cause moderate to severe health effects. It is
extremely destructive to the tissues of the mucous membranes, upper respiratory tract, eyes,
and skin.[5]

Table 3: Summary of Toxicological Data
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Endpoint Species Route Value Source(s)
Laboratory 1410 - 1500
LD50 . Oral [1][8][13]
animal/Rat mglkg
LD50 Rabbit Dermal >2010 mg/L [1]
) 1.26 - 2.3 mg/L
LC50 Rat Inhalation [1109]

(1-hr exposure)

| LC50 | Zebra fish (Danio rerio) | - | 147 mg/L (96-hr exposure) |[5] |

Experimental Protocols

The toxicological data presented in Safety Data Sheets are typically derived from standardized
tests established by international organizations like the Organisation for Economic Co-
operation and Development (OECD). While the specific, detailed reports for 2-Ethylhexanoyl
chloride are not publicly available, the methodologies follow established guidelines.

o Acute Oral Toxicity (OECD Guideline 420/423): This test is typically conducted on rats. A
single dose of the substance is administered by oral gavage. Animals are observed for signs
of toxicity and mortality over a period of 14 days. The LD50 value is then calculated,
representing the dose lethal to 50% of the test population.

o Skin Sensitization (OECD Guideline 429): The Local Lymph Node Assay (LLNA) in mice is a
common method. It measures the proliferation of lymphocytes in the lymph nodes draining
the site of application of the test substance. An increase in proliferation above a certain
threshold indicates that the substance is a skin sensitizer.[9]

» Toxicity to Fish (OECD Guideline 203): This method exposes fish (e.g., Zebra fish) to the
chemical for a 96-hour period.[5] The concentration of the chemical that is lethal to 50% of
the fish population (LC50) is determined.[5]

Handling Precautions and Personal Protective
Equipment (PPE)
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Safe handling of 2-Ethylhexanoyl chloride is paramount. This involves a combination of
engineering controls, safe work practices, and appropriate personal protective equipment.

Engineering Controls

o Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[4][11][15] Local exhaust ventilation should be used to control the
release of vapors at the source.[8]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[8][15]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch).[5][11]

o Skin Protection: Use chemical-resistant, impervious gloves (e.g., nitrile rubber, neoprene).[9]
[11] Wear appropriate protective clothing to prevent skin exposure.[8][11]

o Respiratory Protection: If ventilation is inadequate or for emergency situations, use a full-
face supplied-air respirator or a self-contained breathing apparatus (SCBA). Respirators
must be approved under appropriate government standards such as NIOSH (US) or EN 149
(EV).[5][11]
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Preparation & Storage

Receive Chemical

Keep container tightly closed
Protect from moisture [7]

Store in Cool, Dry,

Well-Ventilated, Corrosives Area

Inspect Container
Before Use

Protocol

Work in Fume Hood

Wear Full PPE:
- Goggles & Face Shield
- Impervious Gloves
- Protective Clothing

Handle with Care
Avoid Water & Ignition Sources

Post-Handling & Disposal

Decontaminate Surfaces

l

Remove & Dispose of
Contaminated PPE

l

Dispose of Waste in
Sealed, Labeled Container

Follow Igcal regulations [1]

Arrange for Licensed
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2-Ethylhexanoyl Chloride.
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Stability and Reactivity
Understanding the chemical's stability and reactivity is crucial to prevent hazardous incidents.
o Reactivity: The substance decomposes in contact with water, liberating toxic gases like

hydrogen chloride and potentially phosgene.[8][11] It can react exothermically with water,
strong bases, alcohols, amines, and strong oxidizing agents.[9][14]

o Chemical Stability: It is stable under normal, dry storage conditions.[8] It is sensitive to
moisture and air.[15]

« Conditions to Avoid: Avoid exposure to moisture, heat, sparks, open flames, and other
ignition sources.[8][15]

e Incompatible Materials: Water, strong bases, alcohols, amines, strong oxidizing agents.[11]
[14]

Hazardous Conditions to Avoid

Heat / Strong Heating

Sparks / Open Flames

2-Ethylhexanoyl
Chloride

\\\Hazavdous Decomposition Products

\‘\\. erates [4] ~ e 4]
SO ENoE s

Strong Oxidizing Agents.

Click to download full resolution via product page

Caption: Reactivity and Incompatibility Profile.
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Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of exposure. Always seek medical
attention after administering first aid.

« Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] If
breathing is difficult or stops, provide artificial respiration. Immediately call a poison center or
doctor.[8][9]

» Skin Contact: Immediately take off all contaminated clothing.[8] Rinse the skin with plenty of
water/shower for at least 15 minutes.[8][15] Call a physician immediately.[9]

o Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact lenses if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[8]

 Ingestion: Rinse mouth with water.[5] Do NOT induce vomiting.[8] Never give anything by
mouth to an unconscious person.[5] Call a poison center or doctor if you feel unwell.[8]

Exposure to
2-Ethylhexanoyl Chloride

Vapors Inhaled Contact with Skin \ Contact with Eyes

Inhalation Skin Contact Eye Contact Ingestion
. Immediately Remove Rinse Cautiously with )
DG T (A 0T Contaminated Clothing [1] Water for Several Minutes [1] S el
A 4 \
Keep at Rest RTES S Wgter/ Remove Contact Lenses DO NOT Induce Vomiting [1]
Shower for 15 mins

Y

Call Poison Center/
Doctor [1]

Call Poison Center/
Doctor Immediately [1]

Call Poison Center/
Doctor Immediately [1]

Call Physician
Immediately [6]
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Caption: Emergency First Aid Response Flowchart.

Accidental Release and Disposal

Accidental Release: In case of a spill, evacuate personnel to a safe area.[5] Remove all
sources of ignition.[5] Wear full PPE, including respiratory protection.[5] Absorb the spill with
inert, non-combustible material (e.g., dry sand, earth) and place it into a sealed container for
disposal.[11] Do not let the product enter drains.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. This should be done via a licensed waste disposal company.[5][8] Do not
dispose of as unused product.[5]

Storage and Transport

Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[1][5]
[15] Keep containers tightly closed and protect from moisture.[8][15] Store in a corrosives-
resistant container with a resistant inner liner.[5][8] The area should be locked up or
accessible only to authorized personnel.[9]

Transport: 2-Ethylhexanoyl chloride is classified for transport with a UN number of 2927.[5]
The proper shipping name is "TOXIC LIQUID, CORROSIVE, ORGANIC, N.O.S. (2-
Ethylhexanoyl chloride)".[5][9] It falls under transport hazard class 6.1 (Toxic) with a
subsidiary risk of 8 (Corrosive) and belongs to Packing Group 11.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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